![molecular formula C56H79ClN12O6S2 B10821828 SHP2 protein degrader-2](/img/no-structure.png)
SHP2 protein degrader-2
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Overview
Description
SHP2 protein degrader-2, also known as SHP2-D26, is a proteolysis targeting chimera (PROTAC) designed to target and degrade the SHP2 protein. SHP2, a protein tyrosine phosphatase encoded by the PTPN11 gene, plays a crucial role in various cellular processes, including cell proliferation, differentiation, and survival. The degradation of SHP2 has emerged as a promising therapeutic strategy, particularly in cancer treatment, due to its involvement in multiple oncogenic signaling pathways .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of SHP2 protein degrader-2 involves the design and creation of a bifunctional molecule that links a SHP2-targeting ligand to an E3 ligase ligand. The synthetic route typically includes:
Step 1: Synthesis of the SHP2-targeting ligand, which is often derived from known SHP2 inhibitors.
Step 2: Synthesis of the E3 ligase ligand, which can be derived from molecules like thalidomide or its analogs.
Step 3: Linking the two ligands via a suitable linker to form the final PROTAC molecule.
Industrial Production Methods: Industrial production of this compound would involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes:
Optimization of reaction conditions: such as temperature, solvent, and reaction time.
Purification techniques: like chromatography to isolate the final product.
Quality control: measures to ensure consistency and efficacy of the produced compound.
Chemical Reactions Analysis
Types of Reactions: SHP2 protein degrader-2 undergoes several key reactions:
Ubiquitination: The compound facilitates the ubiquitination of SHP2, marking it for degradation by the proteasome.
Proteasomal Degradation: The ubiquitinated SHP2 is recognized and degraded by the proteasome.
Common Reagents and Conditions:
Reagents: E3 ligase ligands, SHP2-targeting ligands, and suitable linkers.
Conditions: Mild reaction conditions are typically used to maintain the integrity of the bifunctional molecule.
Major Products:
Scientific Research Applications
SHP2 protein degrader-2 has a wide range of scientific research applications:
Cancer Research: It is used to study the role of SHP2 in various cancers and to develop targeted cancer therapies
Signal Transduction Studies: The compound helps in understanding the signaling pathways regulated by SHP2, such as the RAS-ERK1/2, PI3K-AKT, and JAK-STAT pathways.
Drug Development: this compound serves as a lead compound for developing new therapeutics targeting SHP2.
Mechanism of Action
The mechanism of action of SHP2 protein degrader-2 involves:
Comparison with Similar Compounds
SHP2 protein degrader-2 is unique compared to other SHP2 inhibitors due to its ability to induce the degradation of SHP2 rather than merely inhibiting its activity. Similar compounds include:
SHP099: A potent SHP2 inhibitor that does not induce degradation.
P9: Another SHP2 degrader with similar mechanisms but different structural properties.
This compound stands out due to its high potency and efficacy in degrading SHP2, making it a valuable tool in cancer research and therapy development .
properties
Molecular Formula |
C56H79ClN12O6S2 |
---|---|
Molecular Weight |
1115.9 g/mol |
IUPAC Name |
(2R,4S)-1-[(2R)-2-[9-[4-[4-[3-[3-amino-5-(4-amino-4-methylpiperidin-1-yl)pyrazin-2-yl]sulfanyl-2-chloroanilino]-4-oxobutanoyl]piperazin-1-yl]nonanoylamino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[(1R)-1-[4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethyl]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C56H79ClN12O6S2/c1-36(38-17-19-39(20-18-38)49-37(2)61-35-76-49)62-52(74)42-32-40(70)34-69(42)54(75)50(55(3,4)5)65-45(71)16-11-9-7-8-10-12-25-66-28-30-68(31-29-66)47(73)22-21-46(72)63-41-14-13-15-43(48(41)57)77-53-51(58)64-44(33-60-53)67-26-23-56(6,59)24-27-67/h13-15,17-20,33,35-36,40,42,50,70H,7-12,16,21-32,34,59H2,1-6H3,(H2,58,64)(H,62,74)(H,63,72)(H,65,71)/t36-,40+,42-,50+/m1/s1 |
InChI Key |
XJSPAQRZSJUBLB-ISSNAGQGSA-N |
Isomeric SMILES |
CC1=C(SC=N1)C2=CC=C(C=C2)[C@@H](C)NC(=O)[C@H]3C[C@@H](CN3C(=O)[C@@H](C(C)(C)C)NC(=O)CCCCCCCCN4CCN(CC4)C(=O)CCC(=O)NC5=C(C(=CC=C5)SC6=NC=C(N=C6N)N7CCC(CC7)(C)N)Cl)O |
Canonical SMILES |
CC1=C(SC=N1)C2=CC=C(C=C2)C(C)NC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)CCCCCCCCN4CCN(CC4)C(=O)CCC(=O)NC5=C(C(=CC=C5)SC6=NC=C(N=C6N)N7CCC(CC7)(C)N)Cl)O |
Origin of Product |
United States |
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